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Compound of Interest

Methyl 3-hydroxythiophene-2-
Compound Name:
carboxylate

Cat. No.: B147631

For researchers and professionals in the dynamic fields of chemical synthesis and drug
development, the responsible management of chemical waste is not merely a regulatory
obligation but a cornerstone of a safe and ethical research environment. This guide provides a
detailed, step-by-step protocol for the proper disposal of Methyl 3-hydroxythiophene-2-
carboxylate (CAS No. 5118-06-9), ensuring the safety of laboratory personnel and the
protection of our environment. While a specific Safety Data Sheet (SDS) for this compound is
not readily available, this document synthesizes information from the known hazards of
analogous thiophene and hydroxythiophene derivatives to establish a robust and cautious
disposal strategy.

Section 1: Hazard Assessment and Waste Identification

Methyl 3-hydroxythiophene-2-carboxylate, with the molecular formula CeHsO3S, is a solid,
white to light yellow crystal powder.[1][2] Due to the presence of the thiophene ring, a structure
known to be harmful and an irritant, this compound must be handled as hazardous chemical
waste.[3][4] Any materials that come into contact with Methyl 3-hydroxythiophene-2-
carboxylate, including personal protective equipment (PPE), contaminated labware, and spill
cleanup materials, must also be treated as hazardous waste.[3][5]

Key Hazard Considerations:

» Toxicity: Thiophene and its derivatives are generally considered toxic.[4]
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e Irritation: Similar compounds are known to cause skin and eye irritation.[6][7]

e Environmental Hazard: Thiophene derivatives can be harmful to the environment, and their
release into sewer systems or waterways should be strictly avoided.[7]

The following table summarizes essential data for Methyl 3-hydroxythiophene-2-
carboxylate:

Property Value Source(s)
CAS Number 5118-06-9 [2]8]
Molecular Formula CeHeO3S [819]
Molecular Weight 158.18 g/mol [819]

White to pale yellow or pale

Appearance cream to pale brown crystals [2]
or powder

Melting Point 38-43 °C [8]

Solubility Slightly soluble in water [1]
Store at 4°C, protected from

Storage , [10]
light

Section 2: Personal Protective Equipment (PPE) and
Spill Management

Prior to handling Methyl 3-hydroxythiophene-2-carboxylate, all personnel must be equipped
with the appropriate PPE. In the event of a spill, a clear and immediate response plan is crucial
to mitigate exposure and contamination.

Required Personal Protective Equipment:
o Eye Protection: Safety goggles or a face shield are mandatory.[7]

e Hand Protection: Wear double-layered nitrile gloves.[3]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR10159_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC214302500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC214302500&countryCode=US&language=en
https://www.benchchem.com/product/b147631?utm_src=pdf-body
https://www.benchchem.com/product/b147631?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/B22129.14
https://www.sigmaaldrich.com/TW/zh/product/aldrich/566977
https://www.sigmaaldrich.com/TW/zh/product/aldrich/566977
https://www.scbt.com/p/methyl-3-hydroxythiophene-2-carboxylate-5118-06-9
https://www.sigmaaldrich.com/TW/zh/product/aldrich/566977
https://www.scbt.com/p/methyl-3-hydroxythiophene-2-carboxylate-5118-06-9
https://www.thermofisher.com/order/catalog/product/B22129.14
https://www.sigmaaldrich.com/TW/zh/product/aldrich/566977
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7160233.htm
https://www.chemscene.com/5118-06-9.html
https://www.benchchem.com/product/b147631?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC214302500&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_5_Hydroxy_2_thiophen_3_YL_pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Body Protection: A lab coat must be worn at all times.[3]

o Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is
necessary.[6]

Spill Cleanup Protocol:

o Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-
ventilated.

o Containment: For solid spills, carefully sweep up the material to avoid generating dust.[6] For
liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.[3]

o Collection: Carefully collect the absorbed material or swept solids into a clearly labeled
hazardous waste container.[3]

o Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol)
followed by soap and water.[3]

» Waste Disposal: All cleaning materials, including contaminated absorbent, must be collected
and disposed of as hazardous waste.[3]

Section 3: Step-by-Step Disposal Protocol

The disposal of Methyl 3-hydroxythiophene-2-carboxylate must adhere to all local, state,
and federal regulations. The following protocol provides a framework for its safe collection and
disposal.

1. Waste Segregation and Collection:

e Solid Waste: Collect pure Methyl 3-hydroxythiophene-2-carboxylate, contaminated
spatulas, weigh boats, and other disposable labware in a dedicated, clearly labeled
hazardous waste container.[3] The container should be made of a compatible material, such
as high-density polyethylene (HDPE).

e Liquid Waste: If the compound is in solution, collect the waste in a labeled, leak-proof
hazardous waste container. Do not mix with other incompatible waste streams.[3]
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o Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated
PPE in a designated hazardous waste bag.[3]

2. Labeling:

All hazardous waste containers must be clearly labeled with the following information:[11]
e The words "Hazardous Waste"

o The full chemical name: "Methyl 3-hydroxythiophene-2-carboxylate"

e The approximate quantity of the waste

e The date of waste generation

e The name and contact information of the principal investigator

3. Storage:

Store sealed hazardous waste containers in a designated and secure Satellite Accumulation
Area (SAA).[12][13] The SAA should be:

At or near the point of waste generation.[13]

In a well-ventilated area.[11]

Away from incompatible materials.[13]

I

. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[3] Do not attempt to dispose of this chemical down the drain or in regular trash.[14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Methyl 3-hydroxythiophene-2-carboxylate.
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Caption: Workflow for the safe disposal of Methyl 3-hydroxythiophene-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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